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Compound of Interest

Compound Name: 2-Indanone

Cat. No.: B058226 Get Quote

Technical Data Sheet: 2-Indanone
This guide provides core technical specifications for 2-Indanone, a ketone compound used in

various research and development applications. The data presented is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Physicochemical Properties
The fundamental identifiers and properties of 2-Indanone are summarized below. This

information is critical for substance identification, experimental design, and regulatory

compliance.

Property Value

CAS Number 615-13-4[1][2][3][4]

Molecular Formula C₉H₈O[1][2][4]

Molecular Weight 132.16 g/mol [1][2][3][4]

Alternate Names
β-Hydrindone, 1,3-dihydro-2H-inden-2-one[1][2]

[4][5]

IUPAC Name 1,3-dihydroinden-2-one[1][6]

Structural and Identification Relationship
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The following diagram illustrates the logical connection between the common name of the

compound and its primary quantitative identifiers.
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Caption: Relationship between 2-Indanone and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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